Cas no 90167-06-9 (2-Propenenitrile, 2-(methoxymethyl)-3-[4-(2-methylpropoxy)phenyl]-)

• Product name: 2-Propenenitrile, 2-(methoxymethyl)-3-[4-(2-methylpropoxy)phenyl]-
• CAS No: 90167-06-9
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 792674
• PubChem ID: 71429896

2-Propenenitrile, 2-(methoxymethyl)-3-[4-(2-methylpropoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 2-(methoxymethyl)-3-[4-(2-methylpropoxy)phenyl]-
• 2-(methoxymethyl)-3-[4-(2-methylpropoxy)phenyl]prop-2-enenitrile
• DTXSID10848556
• 90167-06-9

• Inchi： InChI=1S/C15H19NO2/c1-12(2)10-18-15-6-4-13(5-7-15)8-14(9-16)11-17-3/h4-8,12H,10-11H2,1-3H3
• InChI Key： STZGVYOTWFQMES-UHFFFAOYSA-N
• SMILES： CC(C)COC1=CC=C(C=C1)C=C(COC)C#N

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 42.2Ų